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Compound of Interest

Compound Name: Miglyol 840

CAS No.: 77466-09-2

Cat. No.: B3283889

Get Quote

This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals experiencing incompatibility issues between Miglyol 840
and plastic containers.

Frequently Asked Questions (FAQs)
Q1: What is Miglyol 840 and why does it cause issues with some plastic containers?

Miglyol 840 is a propylene glycol diester of saturated plant-derived caprylic and capric fatty

acids.[1] It is a clear, virtually colorless, and low-viscosity liquid with excellent solvent

properties.[1][2] It is this high solvency that can cause incompatibility with certain plastic

materials, leading to issues such as the plastic becoming brittle, expanding, or degrading.[2][3]

[4]

Q2: Which plastic containers are known to be incompatible with Miglyol 840?

Polystyrene (PS) and Polyvinyl Chloride (PVC) are not suitable for use with Miglyol 840.[3][4]

Miglyol 840 can act as a solvent, especially with plastics that contain plasticizers, causing
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them to become brittle or swell.[2][3][4] Studies have shown that plasticizers, such as DEHP,

can leach from PVC materials when in contact with lipid emulsions.[5]

Q3: Which plastic containers are generally considered compatible with Miglyol 840?

High-Density Polyethylene (HDPE), Polypropylene (PP), glass, and metal (stainless steel) are

generally recommended for use with Miglyol 840.[4] However, the suitability of a specific

plastic can depend on the exact composition and manufacturing process. Therefore, it is

always recommended to perform compatibility testing under your specific experimental

conditions.

Q4: What are "extractables" and "leachables" and why are they a concern?

Extractables are compounds that can be forced out of a container material under

exaggerated conditions, such as with harsh solvents or at high temperatures.

Leachables are compounds that migrate from the container into the product under normal

storage and use conditions.[6]

These are a concern in pharmaceutical applications as they can contaminate the product,

potentially affecting its safety, efficacy, and stability.[7]

Troubleshooting Guide
Issue 1: My plastic container is showing signs of
physical change (swelling, cracking, becoming brittle).

Immediate Action: Transfer the Miglyol 840 and any formulation it contains to a known

compatible container, such as one made of glass, HDPE, or PP.

Root Cause Analysis: The plastic is likely incompatible with Miglyol 840. This is a known

issue with plastics like PS and PVC.[3][4] Environmental stress cracking (ESC) can occur

when a plastic material is under tensile stress and in contact with a chemical agent, even

one that would not affect an unstressed part.[8][9]

Solution: Discontinue the use of the problematic plastic type and select a container made

from a recommended material. Always conduct compatibility testing for your specific
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application.

Issue 2: I suspect my formulation stored in a plastic
container is contaminated.

Symptom: You observe unexpected changes in your formulation's appearance, pH, or

performance, or you have analytical data suggesting the presence of unknown impurities.

Root Cause Analysis: Leachables from the plastic container may have migrated into your

formulation. This is a higher risk with incompatible plastics or when the formulation contains

other solvents that can exacerbate the leaching process.

Solution:

Quarantine the affected formulation.

If possible, perform analytical testing (e.g., GC-MS, LC-MS) to identify and quantify the

leachables.

Transfer the remaining bulk formulation to an inert container (e.g., glass).

Review your container selection process and perform thorough extractables and

leachables studies as part of your stability program.

Quantitative Data on Plastic Compatibility
While specific quantitative data for Miglyol 840's interaction with all plastic types is limited in

publicly available literature, the following table summarizes the expected performance based

on general chemical resistance data for the constituent chemical classes (esters, oils).
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Plastic Material
Chemical Class
Resistance
(Esters/Oils)

Expected Outcome
with Miglyol 840

Potential Issues

High-Density

Polyethylene (HDPE)
Good to Excellent Generally Compatible

Low risk of leaching or

degradation under

normal conditions.

Low-Density

Polyethylene (LDPE)
Good to Excellent Generally Compatible

May have higher

permeability than

HDPE.[10]

Polypropylene (PP) Good Generally Compatible

Good resistance to

fats and most organic

solvents.[11]

Polyethylene

Terephthalate (PET)
Fair to Good Use with Caution

Compatibility can

vary; testing is

recommended.

Polystyrene (PS) Poor Not Recommended

Prone to

environmental stress

cracking and

dissolution.[8][12]

Polyvinyl Chloride

(PVC)
Poor Not Recommended

High risk of plasticizer

leaching and material

degradation.[5][13][14]

[15]

This table provides general guidance. It is crucial to perform specific compatibility testing for

your intended application.

Experimental Protocols
Protocol 1: Visual and Physical Compatibility Testing
(Screening Study)
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This protocol is a modification of the principles outlined in ISO 175 and is intended for initial

screening.[16][17][18][19][20]

Objective: To visually and physically assess the compatibility of plastic containers with Miglyol
840.

Materials:

Samples of the plastic containers to be tested (e.g., HDPE, LDPE, PP, PET).

Miglyol 840.

Control liquid (e.g., purified water).

Incubator or oven set to the desired temperature (e.g., 40°C for accelerated testing).

Calipers, analytical balance.

Methodology:

Cut representative sections from each plastic container type.

Measure and record the initial dimensions and weight of each plastic section.

Place the plastic sections in separate, labeled glass containers.

Add enough Miglyol 840 to completely submerge the plastic sections.

Prepare parallel control samples with purified water.

Store the containers at the desired temperature for a specified duration (e.g., 7, 14, and 30

days).

At each time point, remove the plastic sections, gently blot them dry, and:

Visually inspect for any changes (e.g., swelling, cracking, discoloration, cloudiness).

Measure and record the dimensions and weight.
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Observe the Miglyol 840 for any signs of discoloration or precipitation.

Calculate the percentage change in weight and dimensions.

Protocol 2: Extractables and Leachables Analysis
(Confirmatory Study)
This protocol is based on the principles of USP <661.1> and <661.2> and is intended for a

more in-depth analysis.[21][22][23][24][25]

Objective: To identify and quantify chemical substances that may leach from plastic containers

into Miglyol 840.

Materials:

The plastic container system (including closures) to be tested.

Miglyol 840.

Extraction solvents (e.g., hexane, ethanol) as per USP guidelines.

Analytical instrumentation: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid

Chromatography-Mass Spectrometry (LC-MS), Inductively Coupled Plasma-Mass

Spectrometry (ICP-MS) for elemental impurities.

Shaking incubator or autoclave for extractions.

Methodology:

Sample Preparation: Fill the plastic containers with Miglyol 840. For a comprehensive

extractables study, also prepare samples with standard extraction solvents.

Incubation: Store the filled containers under controlled conditions. This may include

accelerated conditions (e.g., 40°C/75% RH) for a defined period (e.g., up to 6 months) and

long-term, real-time conditions.

Sample Analysis:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3283889/docs?utm_src=pdf-body#technical-support-center-miglyol-840-and-plastic-container-compatibility
https://csanalytical.com/usp-package-system-testing-table-of-contents/
https://www.amcor.com/insights/blogs/packaging-regulations
https://blog.brunslab.com/wp-content/uploads/2023/12/USP-661.1-PLASTIC-MATERIALS-OF-CONSTRUCTION.pdf
https://www.kindevadd.com/resources/mastering-usp-and-kindeva-drug-delivery-simplifies-your-path-to-compliance/
https://www.packagingdigest.com/pharmaceutical-packaging/what-you-need-to-know-about-usp-661-series-on-plastic-packaging
https://www.benchchem.com/product/b3283889/docs?utm_src=pdf-body#technical-support-center-miglyol-840-and-plastic-container-compatibility
https://www.benchchem.com/product/b3283889/docs?utm_src=pdf-body#technical-support-center-miglyol-840-and-plastic-container-compatibility
https://www.benchchem.com/product/b3283889/docs?utm_src=pdf-body#technical-support-center-miglyol-840-and-plastic-container-compatibility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


At specified time points, take aliquots of the Miglyol 840 (or extraction solvent).

Prepare the samples for analysis (e.g., dilution, extraction).

Analyze the samples using appropriate instrumentation (GC-MS for volatile and semi-

volatile organics, LC-MS for non-volatile organics, and ICP-MS for heavy metals).

Data Evaluation:

Identify and quantify any compounds detected.

Compare the leachable profile to a previously established extractable profile.

Conduct a toxicological risk assessment for any identified leachables.

Visualizations
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Figure 1: Experimental Workflow for Plastic Compatibility Testing
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Figure 2: Factors Influencing Miglyol 840-Plastic Incompatibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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